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Compound of Interest

Compound Name: Aminodiphenylmethane

Cat. No.: B1666581

Essential Safety and Logistical Information for the Proper Disposal of Aminodiphenylmethane

The proper disposal of aminodiphenylmethane is crucial for ensuring laboratory safety and
environmental protection. As a chemical classified with hazards including acute oral toxicity,
skin irritation, and serious eye irritation, it necessitates careful handling and adherence to
regulated disposal protocols.[1] This guide provides procedural, step-by-step guidance for
researchers, scientists, and drug development professionals to manage the disposal of
aminodiphenylmethane waste effectively.

l. Immediate Safety and Personal Protective
Equipment (PPE)

Before handling aminodiphenylmethane for disposal, it is imperative to wear the appropriate
Personal Protective Equipment (PPE) to minimize exposure risks.

Eye Protection: Wear safety goggles or a face shield.[1]

» Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.[2]

» Body Protection: A laboratory coat and closed-toe shoes are mandatory to protect skin and
clothing from potential splashes.[2]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA approved
respirator.[3]
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Work should always be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[3] An eyewash station and a safety shower should be readily accessible.

[3]

Il. Waste Characterization and Segregation

Proper characterization and segregation of chemical waste are fundamental to compliant
disposal and preventing hazardous reactions.

» Hazardous Waste Determination: The generator of the waste is responsible for determining if
it qualifies as hazardous waste.[1] Given its properties, aminodiphenylmethane waste
should be managed as hazardous.

o Waste Segregation: Do not mix aminodiphenylmethane waste with other waste streams.[4]
[5] It should be collected in a designated and compatible waste container.[5] Incompatible
materials to avoid mixing with aminodiphenylmethane waste include strong oxidizing
agents and strong acids.[1]

lll. Step-by-Step Disposal Protocol

The recommended method for the disposal of aminodiphenylmethane is through an approved
and licensed hazardous waste disposal facility.[1]

e Containerization:

o Place the waste material in a clearly labeled, sealed, and compatible container to prevent
leaks or spills.[5][6] The container must be in good condition.[5]

o For liquid waste, do not fill the container to more than 80% capacity to allow for expansion.

[61[7]
e Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("Aminodiphenylmethane"), and any associated hazard symbols.[4][5]

o Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area (SAA) until it is collected by a licensed waste disposal company.[1][4][5]

o Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the waste.[8]

o Do not dispose of aminodiphenylmethane down the sink or in regular trash.[4]

For small quantities, such as residue on lab equipment, rinse the contaminated items with a
suitable solvent (e.g., acetone or ethanol) and collect the rinsate as hazardous waste in the
designated container.[6]

Quantitative Safety Data

Property Value Source
CAS Number 91-00-9 [1]
Molecular Formula C13H13N [1]
Molecular Weight 183.25 g/mol [9]
Appearance Light yellow liquid or solid [1]
Melting Point 12 °C /53.6 °F [1]
Flash Point >112°C/>233.6 °F [1]
Solubility Sparingly soluble in water

Experimental Protocols

Specific experimental protocols for the disposal of aminodiphenylmethane are not provided in
standard safety data sheets as the ultimate disposal method is incineration at a licensed facility.
The critical "protocol” for the laboratory professional involves the safe and compliant collection,
segregation, and storage of the chemical waste pending its removal by a certified disposal
service. Adherence to local, regional, and national hazardous waste regulations is mandatory.

[1]
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Disposal Workflow Diagram

Aminodiphenylmethane Disposal Workflow
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l

3. Segregate Waste
(Collect in a Designated Container)

'

4. Label Container
(‘Hazardous Waste', Chemical Name, Hazards)

'

5. Store Securely
(Sealed Container in SAA)

6. Arrange for Professional Disposal
(Contact EHS or Licensed Contractor)

Incineration at a Licensed Facility
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Caption: Logical workflow for the proper disposal of aminodiphenylmethane.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1666581?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666581#aminodiphenylmethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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